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Compound Focus: 5-Bromo-N,N-Dimethyltryptamine

CAS No.: 17274-65-6

Cat. No.: S583216

Introduction to 5-Br-DMT

5-Br-DMT (5-Bromo-N,N-dimethyltryptamine) is a novel halogenated derivative of DMT. Its key feature
is the ability to produce rapid antidepressant effects in animal models without inducing the head twitch
response, a behavioral correlate of hallucinogenic potential in humans [1]. This makes it a prototypical
candidate for the development of non-hallucinogenic psychedelic-based therapeutics. Proper handling and

storage are crucial to maintain its chemical integrity for reliable research outcomes.

Pharmacological Profile

Understanding the receptor interaction profile of 5-Br-DMT is essential for anticipating its biological activity

and guiding experimental design.

The table below summarizes its affinity and activity at key serotonin receptors and the serotonin transporter

(SERT), based on in vitro assays [1].

Affinity (Ki, . . : :
Target M) Functional Activity = Primary Experimental Method
5-HT;5 Not Agonist CAMP accumulation inhibition assay in CHO-K1 cells
R Specified expressing h5-HT5 R.
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Affinity (Ki, . . . .

Target M) Functional Activity = Primary Experimental Method
n

5-HT,5  Not Agonist (but does Calcium mobilization assay in CHO-K1 cells

R Specified not induce HTR) expressing h5-HT,a R; In vivo head twitch response

(HTR) in mice.

5-HT,g  Not Data not explicitly Radioligand binding assays on cell membrane

R Specified stated suspensions.

5-HT,c  Not Data not explicitly Radioligand binding assays on cell membrane

R Specified stated suspensions.

SERT Not Inhibitor [3H]5-HT uptake inhibition assay in HEK293 cells
Specified overexpressing hSERT.

Key Findings: The compound is a multi-target serotonergic agent. Its activation of 5-HT,, R without

inducing the head twitch response suggests biased agonism or modulation by other receptor interactions

(e.g., 5-HT; o R activation) [1].

Storage and Handling Protocols

While specific stability data for 5-Br-DMT is not yet available, the following protocols are inferred from

general best practices for sensitive organic compounds and stability data on its close analog, DMT [2] [3].

Storage Conditions

The goal of storage is to preserve the compound's potency and purity by mitigating factors that cause

degradation.
Parameter Recommended Condition Rationale & Supporting Evidence
Temperature Long-term: 4°C to 8°C A study on DMT in ayahuasca tea found no significant

(refrigerator). degradation after 12 months at 4-8°C [3]. Avoid frost-
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Parameter Recommended Condition Rationale & Supporting Evidence
free freezers if storing at -20°C due to temperature
fluctuations.

Light Store in the dark; use DMT and its analogs are light-sensitive. Amber glass
amber or opaque vials. provides superior protection over clear glass or plastic

[2].

Humidity Store in a dry Prevents hydrolysis and absorption of moisture, which
environment; use airtight can lead to clumping and chemical degradation [2].
containers with desiccant
packs.

Container Airtight glass container Glass is inert and prevents interaction with the
(amber vials preferred). compound. An airtight seal prevents oxidation and

exposure to humid air. DMT showed no difference in
stability between glass and plastic, but glass is preferred
for purity [3].

Atmosphere Inert atmosphere (e.g., Replacing the headspace air with an inert gas

argon or nitrogen gas) for
long-term storage.

significantly reduces the rate of oxidative degradation.

Handling Procedures

e Working Environment: Handle the powder in a certified chemical fume hood to prevent accidental
inhalation.
¢ Personal Protective Equipment (PPE): Wear appropriate gloves, a lab coat, and safety goggles.
e Weighing: Use clean, dry equipment. Allow the storage vial to reach room temperature before
opening to prevent condensation of atmospheric water inside the vial.
e Documentation and Security:
o Labeling: Clearly label all containers with the compound name ("5-Br-DMT"),
concentration/purity, date of receipt/synthesis, and storage conditions.
o Security: Store the compound in a locked refrigerator or cabinet, particularly given its
pharmacological activity, to ensure controlled access [2].
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Experimental Bioassay Protocols

The following are detailed methodologies for key experiments cited in the pharmacological profile of 5-Br-

DMT [1].

In Vitro Radioligand Binding Assay

This protocol determines the affinity (Ki) of 5-Br-DMT for various serotonin receptors and SERT.

¢ Objective: To quantify the binding affinity of 5-Br-DMT to human 5-HT receptors and SERT.
e Materials:
o Membrane suspensions from CHO/K1 cells stably expressing h5-HTa, h5-HToa, h5-HTog p5.

HT,c R, or HEK293 cells overexpressing hSERT.

o Appropriate tritiated ([3H]) radioligands for each target.

o Assay buffer.

o Test compounds: 5-Br-DMT, reference standard, and buffer for total/nonspecific binding
controls.

e Method:
o Incubation: In duplicate or triplicate, incubate membrane preparations with the radioligand and

increasing concentrations of 5-Br-DMT (or control solutions) in a suitable buffer for a defined
period at a specific temperature.

o Filtration & Scintillation: Terminate the reaction by rapid filtration through glass-fiber filters to
separate bound from unbound radioligand. Wash filters, add scintillation cocktail, and quantify
bound radioactivity using a scintillation counter.

e Data Analysis: Determine the concentration of 5-Br-DMT that inhibits 50% of specific radioligand
binding (ICso0) and calculate the inhibition constant (Ki).

In Vivo Head Twitch Response (HTR) Assay

This behavioral assay is a proxy for hallucinogenic potential in rodents.

e Objective: To assess the hallucinogenic-like potential of 5-Br-DMT by quantifying the head twitch
response in mice.
e Materials:
o Mice (e.g., C57BL/6, 6-8 weeks old).
o 5-Br-DMT (e.g., 10 mg/kg), positive control (e.g., DMT or DOI), and vehicle control.
o Observation chambers and video recording equipment.
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e Method:

o Habituation: Acclimate mice to the testing room and observation chambers.

o Administration & Recording: Administer 5-Br-DMT or controls via intraperitoneal (i.p.)
injection. Immediately place the mouse in the observation chamber and record its behavior for a
set period.

o Scoring: Quantify the number of head twitches, characterized by rapid, repetitive rotational
movements of the head, by a researcher blinded to the treatment groups.

e Data Analysis: Compare the mean number of head twitches in the 5-Br-DMT group to vehicle and
positive control groups. A lack of significant HTR indicates low hallucinogenic potential [1].

Antidepressant Efficacy Assessment

This protocol evaluates the therapeutic potential of 5-Br-DMT in a pre-clinical model.

e Objective: To determine the rapid antidepressant effects of 5-Br-DMT in a mouse model of
depression.
e Model: Chronic stress-induced depression model (e.g., chronic social defeat stress or chronic
corticosterone administration).
¢ Methods:
o Treatment: A single administration of 5-Br-DMT (e.g., 10 mg/kg, i.p.) or vehicle to stressed
mice [1].
o Behavioral Testing: 24 hours post-injection, subject mice to behavioral tests such as the
forced swim test (FST) or sucrose preference test (SPT).
o Data Analysis: In the FST, a significant reduction in immobility time for the 5-Br-DMT group
compared to the vehicle control indicates antidepressant activity. In the SPT, an increase in sucrose
consumption suggests the restoration of hedonic behavior.

Neuroplasticity Signaling Pathway

5-Br-DMT exerts its antidepressant effects primarily by promoting neuroplasticity. The following diagram
illustrates its proposed signaling pathway and downstream effects, leading to structural and functional

changes in neurons.
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5-Br-DMT Neuroplasticity Signaling Pathway
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Critical Safety Notes for Researchers

e Cardiac Safety Screening: Given that some serotonergic compounds activate 5-HT,g receptors,

which is linked to cardiac valvulopathy with chronic use, it is crucial to screen 5-Br-DMT for off-target
activity at this receptor during early development [1].

¢ Handling of Powdered Compound: Treat 5-Br-DMT as a potent psychoactive substance. Adhere to
all institutional guidelines for handling controlled or experimental substances to ensure safety and
regulatory compliance.

Conclusion

5-Br-DMT represents a significant step toward developing non-hallucinogenic, rapid-acting antidepressants.
Adherence to these application notes and protocols for storage, handling, and experimental testing will help
ensure the reproducibility and reliability of research findings as the scientific community further explores the

therapeutic potential of this promising compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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